Cas no 31164-28-0 (1H-Indazole, 3,5-dinitro-)

1H-Indazole, 3,5-dinitro- structure
Product name:1H-Indazole, 3,5-dinitro-
1H-Indazole, 3,5-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole, 3,5-dinitro-
- 3,5-Dinitro-1H-indazole
- 3,5-dinitro-1(2)H-indazole
- 3,5-Dinitroindazol
- 3,5-dinitroindazole
- WETUVJKNAJERIU-UHFFFAOYSA-
- InChI=1/C7H4N4O4/c12-10(13)4-1-2-6-5(3-4)7(9-8-6)11(14)15/h1-3H,(H,8,9)
- 31164-28-0
-
- Inchi: InChI=1S/C7H4N4O4/c12-10(13)4-1-2-6-5(3-4)7(9-8-6)11(14)15/h1-3H,(H,8,9)
- InChI Key: WETUVJKNAJERIU-UHFFFAOYSA-N
- SMILES: C1=CC2=NNC(=C2C=C1[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 208.02300
- Monoisotopic Mass: 208.02325462g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 120Ų
- XLogP3: 1.5
Experimental Properties
- PSA: 120.32000
- LogP: 2.42570
1H-Indazole, 3,5-dinitro- Related Literature
-
Aiping Zhang,Pingang He,Yuzhi Fang Analyst, 2003,128, 260-264
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Volker Strauss,Huize Wang,Simon Delacroix,Marc Ledendecker,Pablo Wessig Chem. Sci., 2020,11, 8256-8266
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Chengjie Liu,Wei Yao,Luzhong Zhang,Hanqing Qian,Wei Wu,Xiqun Jiang Chem. Commun., 2010,46, 7566-7568
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Wenna Zhang,Yingxu Wei,Xinqiang Wu,Shutao Xu,Zhongmin Liu Chem. Commun., 2020,56, 8063-8066
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